Cas no 2172193-80-3 (3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)
3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
- 2172193-80-3
- EN300-1519831
- 3-[N-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
-
- Inchi: 1S/C27H32N2O5/c1-2-18(11-14-25(30)29(19-12-13-19)16-15-26(31)32)28-27(33)34-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,2,11-17H2,1H3,(H,28,33)(H,31,32)
- InChI Key: IGGAKJFSVJYDGR-UHFFFAOYSA-N
- SMILES: O=C(CCC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)C1CC1
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 95.9Ų
3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1519831-0.05g |
3-[N-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172193-80-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1519831-0.1g |
3-[N-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172193-80-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1519831-0.25g |
3-[N-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172193-80-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1519831-0.5g |
3-[N-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172193-80-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1519831-1.0g |
3-[N-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172193-80-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1519831-2.5g |
3-[N-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172193-80-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1519831-5.0g |
3-[N-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172193-80-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1519831-10.0g |
3-[N-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172193-80-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1519831-50mg |
3-[N-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172193-80-3 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1519831-100mg |
3-[N-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid |
2172193-80-3 | 100mg |
$2963.0 | 2023-09-27 |
3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
Comprehensive Analysis of 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2172193-80-3)
In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2172193-80-3) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience in research, plays a pivotal role in the development of novel therapeutic agents and biomaterials. Its unique structural features, including the cyclopropyl group and the Fmoc-protected amino moiety, make it a versatile building block in organic synthesis and drug design.
The compound's CAS number 2172193-80-3 serves as a critical identifier in chemical databases, ensuring precise tracking in research and regulatory contexts. Researchers frequently search for "Fmoc-protected amino acids" or "cyclopropyl derivatives in drug discovery," reflecting the growing demand for specialized reagents in peptide synthesis. The integration of such keywords into discussions aligns with current trends in green chemistry and sustainable pharmaceutical manufacturing, topics dominating scientific discourse today.
One of the most compelling aspects of 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid is its application in solid-phase peptide synthesis (SPPS). The Fmoc group provides excellent protection for the amino functionality, enabling selective deprotection under mild conditions. This characteristic is particularly valuable in the synthesis of complex peptides, a field experiencing exponential growth due to the rise of peptide-based therapeutics for conditions ranging from metabolic disorders to oncology.
The cyclopropyl moiety in this compound deserves special attention. This three-membered ring structure, known for its angle strain and unique electronic properties, is increasingly incorporated into drug molecules to modulate bioavailability and metabolic stability. Pharmaceutical scientists often investigate "cyclopropyl in medicinal chemistry" or "strained rings in drug design," highlighting the relevance of such structural elements in contemporary research.
From a synthetic chemistry perspective, the hexanamidopropanoic acid backbone offers flexibility for further functionalization, making this compound a valuable intermediate. The growing interest in "custom peptide synthesis" and "tailor-made amino acid derivatives" in search engines reflects the market demand for specialized building blocks like this one. Furthermore, the compound's potential applications in bioconjugation and proteomics research align with current trends in personalized medicine and biomarker discovery.
Quality control and characterization of 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid typically involve advanced analytical techniques. Researchers frequently search for "HPLC methods for Fmoc-amino acids" or "mass spectrometry of modified amino acids," indicating the importance of robust analytical protocols. The compound's stability under various conditions is another area of interest, with queries like "storage conditions for Fmoc-protected compounds" being common in scientific literature searches.
The environmental impact of chemical synthesis has become a major concern, and this compound fits well within the framework of green chemistry principles. Its efficient synthesis and potential for recycling the Fmoc protecting group contribute to more sustainable laboratory practices. This aspect resonates with the increasing number of searches for "eco-friendly peptide synthesis" and "sustainable protecting groups" in chemical databases.
In the context of intellectual property and regulatory compliance, the specific CAS number 2172193-80-3 serves as an essential reference point. Pharmaceutical companies and research institutions meticulously track such identifiers to ensure proper documentation and avoid patent infringement. The precision offered by CAS numbers becomes particularly crucial when dealing with structurally complex molecules like this one.
Looking toward future applications, 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid shows promise in emerging areas such as targeted drug delivery systems and biomaterials engineering. The compound's ability to serve as a linker molecule between different functional units makes it valuable for creating sophisticated drug conjugates. These potential applications align with trending searches for "smart drug delivery technologies" and "bioresponsive materials."
In conclusion, 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2172193-80-3) represents a fascinating example of how carefully designed molecular structures can address multiple challenges in modern pharmaceutical research. Its combination of Fmoc protection, cyclopropyl functionality, and flexible backbone creates numerous possibilities for innovation in drug development and biomaterial science. As the field continues to evolve, this compound will likely play an increasingly important role in advancing therapeutic technologies.
2172193-80-3 (3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)